Cas no 90582-47-1 (Sorghumol acetate)

• Product Name: Sorghumol acetate
• CAS No: 90582-47-1
• MF: C₃₂H₅₂O₂
• MW: 468.754090309143
• CID: 837199
• PubChem ID: 14757445
• Update Time: 2025-04-19

Sorghumol acetate Chemical and Physical Properties

Names and Identifiers

• Sorghumol acetate
• (3R,3aS,5aS,5bS,7aR,9S,11aS,13aR,13bS)-3-Isopropyl-3a,5a,8,8,11a, 13a-hexamethyl-2,3,3a,4,5,5a,5b,6,7,7a,8,9,10,11,11a,13,13a,13b-o ctadecahydro-1H-cyclopenta[a]chrysen-9-yl acetate
• [ "" ]
• 90582-47-1
• 4-BUTOXY-3-ETHOXY-BENZOICACID
• (3a,5a,8,8,11a,13a-hexamethyl-3-propan-2-yl-1,2,3,4,5,5b,6,7,7a,9,10,11,13,13b-tetradecahydrocyclopenta[a]chrysen-9-yl) acetate

• Inchi： 1S/C32H52O2/c1-20(2)22-10-13-26-30(22,7)18-19-31(8)24-11-12-25-28(4,5)27(34-21(3)33)15-16-29(25,6)23(24)14-17-32(26,31)9/h14,20,22,24-27H,10-13,15-19H2,1-9H3
• InChI Key： WQWTUUFHPFYTRZ-UHFFFAOYSA-N
• SMILES： O(C(C)=O)C1CCC2(C)C(C1(C)C)CCC1C2=CCC2(C)C3CCC(C(C)C)C3(C)CCC21C

Computed Properties

• Exact Mass: 468.396730897g/mol
• Monoisotopic Mass: 468.396730897g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 34
• Rotatable Bond Count: 3
• Complexity: 883
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 9
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.6
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Color/Form: Powder
• PSA: 26.30000
• LogP: 8.59560

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids
• Triterpenoids